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Common pNA Substrates and Their Applications

The table below summarizes key pNA substrates documented in the search results that are used across

different enzyme systems [1] [2] [3].

Substrate
Name

Abbreviation
CAS
Number

Target
Enzyme(s)

Key
Performance
Data (Km)

Application Notes

N-Succinyl-
Ala-Ala-Pro-
Phe-pNA [3]

Suc-AAPF-
pNA

70967-97-4
[3]

Cathepsin
G [3]

1.7 mM [3] Used for measuring
free and membrane-

bound cathepsin G in
human neutrophils

[3].

N-Succinyl-
Ala-Ala-Ala-
pNA [2]

Suc-Ala3-

pNA

Information

missing

Elastase [2] Information

missing

One unit of elastase

hydrolyzes 1.0 µmole
of this substrate per

minute at pH 8.0,
25°C [2].
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Substrate
Name

Abbreviation
CAS
Number

Target
Enzyme(s)

Key
Performance
Data (Km)

Application Notes

N-Succinyl-
Phe-pNA [1]

N-Suc-Phe-
pNA

Information
missing

Proteinase
K [1]

Information
missing

Used in chromogenic
activity assays for

Proteinase K [1].

Experimental Protocols for pNA-Based Assays

The fundamental principle of pNA substrate assays is consistent: enzymatic cleavage releases p-nitroaniline,

which is detected by a strong increase in absorbance at 410 nm (A410) [2].

Here is a generalized experimental workflow for a continuous spectrophotometric enzyme assay, based on

the standardized protocol for elastase using Suc-Ala3-pNA [2]:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9667878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9667878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9667878/
https://www.sigmaaldrich.com/US/en/technical-documents/protocol/protein-biology/enzyme-activity-assays/enzymatic-assay-of-elastase
https://www.sigmaaldrich.com/US/en/technical-documents/protocol/protein-biology/enzyme-activity-assays/enzymatic-assay-of-elastase
https://www.smolecule.com/products/s688722?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Prepare 100 mM Tris-HCl Buffer
(pH 8.0 at 25°C)

2. Prepare Substrate Solution
(4.4 mM Suc-Ala3-pNA in Buffer)

4. Assemble Reaction Mix in Cuvette

3. Prepare Enzyme Solution
(0.2-0.5 unit/mL in cold buffer)

• 2.90 mL Substrate Solution
• 0.00 mL Enzyme Solution (Blank)

• 2.90 mL Substrate Solution
• 0.10 mL Enzyme Solution (Test)

5. Mix & Equilibrate to 25°C

6. Record A410 for 5 Minutes

7. Calculate Activity
ΔA410/min = (Test Rate - Blank Rate)

Click to download full resolution via product page

Activity Calculation [2]: The enzyme activity (units/mL) is calculated using the formula: Units/mL =

(ΔA410/minute × 3.0 mL × df) / (8.8 × 0.1 mL) Where:

ΔA410/minute is the rate of change in absorbance.
3.0 is the total assay volume in mL.

df is the dilution factor.
8.8 is the millimolar extinction coefficient of p-nitroaniline at 410 nm.

0.1 is the volume of enzyme solution used in mL.
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Research Recommendations

Since specific data on AC-Ala-Pro-Ala-pNA is unavailable, here are suggestions to guide your

investigation:

Verify Target Enzyme Systems: The peptide sequence (Ala-Pro-Ala) suggests it may be a substrate

for prolidase (which cleaves dipeptides with C-terminal proline or alanine) [4] or other proline-specific
peptidases like leukotriene A4 hydrolase (LTA4H) [5] or prolyl endopeptidase. You can design

experiments based on this hypothesis.
Source a Protocol: Once the target enzyme is confirmed, you can search for "[Target Enzyme]

enzymatic assay protocol using p-nitroanilide substrate" to find a detailed, standardized method
similar to the one provided for elastase [2].

Establish Benchmarking Data: In the absence of direct comparative guides, you can generate your
own performance data. Once you obtain AC-Ala-Pro-Ala-pNA, determine its Km and Vmax values

and compare its catalytic efficiency (kcat/Km) against other common pNA substrates under identical
experimental conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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